2,3-difluoro-N-(3-methylbutyl)aniline

• Molecular Formula: C11H15F2N
• Molecular Weight: 199.24 g/mol
• IUPAC Name: 2,3-difluoro-N-(3-methylbutyl)aniline
• InChI: InChI=1S/C11H15F2N/c1-8(2)6-7-14-10-5-3-4-9(12)11(10)13/h3-5,8,14H,6-7H2,1-2H3
• InChI Key: BJWAGXPNZNLTHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC1=C(C(=CC=C1)F)F

Description

2,3-Difluoro-N-(3-methylbutyl)aniline is a fluorinated aromatic amine characterized by a difluorinated aniline core (fluorine atoms at positions 2 and 3) and a branched 3-methylbutyl (isopentyl) substituent on the nitrogen atom. The fluorine atoms act as electron-withdrawing groups, reducing the amine’s basicity, while the branched alkyl chain enhances lipophilicity, favoring solubility in nonpolar solvents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-difluoro-N-(3-methylbutyl)aniline typically involves the following steps:

Nitration: The starting material, 2,3-difluoroaniline, is nitrated to introduce nitro groups.

Reduction: The nitro groups are then reduced to amine groups.

Alkylation: The resulting amine is alkylated with 3-methylbutyl halide under basic conditions to yield 2,3-difluoro-N-(3-methylbutyl)aniline.

Industrial Production Methods

Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to improve yield and selectivity.

Chemical Reactions Analysis

Types of Reactions

2,3-Difluoro-N-(3-methylbutyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert it back to simpler aniline derivatives.

Substitution: The fluorine atoms on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can introduce various functional groups onto the benzene ring.

Scientific Research Applications

2,3-Difluoro-N-(3-methylbutyl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and polymers.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 2,3-difluoro-N-(3-methylbutyl)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atoms enhance the compound’s binding affinity and selectivity by forming strong hydrogen bonds and van der Waals interactions. The 3-methylbutyl group provides additional hydrophobic interactions, stabilizing the compound’s binding to its target.

Comparison with Similar Compounds

3,5-Difluoro-N-(3-methylbutyl)aniline (CAS 1021049-68-2)

• Structural Differences : Fluorines at positions 3 and 5 on the aniline ring instead of 2 and 3.
• Molecular Formula : C₁₁H₁₅F₂N (MW: 199.24) .
• Key Implications: The meta/para fluorine arrangement reduces steric hindrance compared to the ortho/meta configuration in the target compound. Similar lipophilicity due to identical N-substituent, but regiochemistry may influence biological activity or synthetic accessibility.

3-Chloro-N-{[2-(trifluoromethoxy)phenyl]methyl}aniline

• Structural Differences : Chlorine replaces fluorine on the aniline ring; substituent is a trifluoromethoxy-benzyl group.
• Molecular Formula: C₁₄H₁₁ClF₃NO (MW: 301.69) .
• Key Implications: Chlorine’s larger atomic size and lower electronegativity compared to fluorine alter electronic effects and steric bulk. The trifluoromethoxy-benzyl group introduces aromaticity and increased molecular weight, likely reducing solubility in nonpolar solvents.

N-(2-Fluorobenzyl)-3,4-dimethoxyaniline (CAS 1019543-39-5)

• Structural Differences : Fluorobenzyl substituent with additional methoxy groups at positions 3 and 4.
• Molecular Implications: Methoxy groups are electron-donating, counteracting the electron-withdrawing fluorine, which may increase amine basicity compared to the target compound.

2-Fluoro-N-(2,3,3,3-tetrafluoro-2-(naphthalen-2-yloxy)propyl)aniline (Compound 28)

• Structural Differences : Tetrafluorinated propyl chain with a naphthyloxy group.
• Molecular Formula: C₁₉H₁₄F₅NO (MW: 383.31, estimated) .
• Key Implications: Multiple fluorines on the propyl chain increase electronegativity and oxidative stability.

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight	Substituent Features	Key Properties/Implications	Reference
2,3-Difluoro-N-(3-methylbutyl)aniline	C₁₁H₁₅F₂N	~213.2 (est.)	2,3-F₂; branched alkyl	High lipophilicity, low basicity
3,5-Difluoro-N-(3-methylbutyl)aniline	C₁₁H₁₅F₂N	199.24	3,5-F₂; branched alkyl	Altered electronic effects
3-Chloro-N-(trifluoromethoxy-benzyl)aniline	C₁₄H₁₁ClF₃NO	301.69	Cl; trifluoromethoxy-benzyl	High MW, reduced solubility
N-(2-Fluorobenzyl)-3,4-dimethoxyaniline	C₁₅H₁₅FNO₂	~264.3 (est.)	2-F-benzyl; 3,4-OCH₃	Enhanced stability, higher basicity
Compound 28 (naphthyloxy-tetrafluoro)	C₁₉H₁₄F₅NO	383.31	2-F; tetrafluoro-naphthyloxy propyl	High steric bulk, crystalline

Research Findings and Implications

• Fluorine Position : Ortho/meta fluorination (target compound) vs. meta/para (3,5-difluoro analog) significantly alters electronic and steric profiles, impacting reactivity in cross-coupling reactions or interactions with biological targets .
• Substituent Bulk : Branched alkyl chains (e.g., 3-methylbutyl) improve lipid solubility, whereas aromatic substituents (e.g., benzyl, naphthyl) enhance rigidity and thermal stability .
• Halogen Effects : Chlorine substitution increases molecular weight and toxicity risks, while fluorine optimizes electronegativity without substantial steric penalty .